Methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate

• CAS No.: 660841-98-5
• Molecular Formula: C17H18O3
• Molecular Weight: 270.32 g/mol
• IUPAC Name: methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate
• InChI: InChI=1S/C17H18O3/c1-3-12-4-6-13(7-5-12)10-15-11-14(17(19)20-2)8-9-16(15)18/h4-9,11,18H,3,10H2,1-2H3
• InChI Key: NRLHCNIDBARPJR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC2=C(C=CC(=C2)C(=O)OC)O

Description

Methyl 3-[(4-ethylphenyl)methyl]-4-hydroxybenzoate is a useful research compound. Its molecular formula is C17H18O3 and its molecular weight is 270.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The thus obtained methyl 3-[(4-ethylphenyl)hydroxymethyl]benzoate (2.88 g, 10.0 mmol), 10% palladium carbon (200 mg), concentrated hydrochloric acid (0.5 mL) and methanol (15 mL) were mixed and stirred under a hydrogen atmosphere at room temperature for 14 hours. After filtration to remove the insoluble materials, the solvent was distilled off under reduced pressure and the resulting residue was purified by silica gel column chromatography (hexane:ethyl acetate=80:20) to give methyl 3-(4-ethylbenzyl)-4-hydroxybenzoate (2.38 g, 88%) as a colorless powder.